Dabigatran impurity I

• CAS No.: 211915-84-3
• Product Name: Dabigatran impurity I
• Molecular Formula: C27H26N6O3
• Molecular Weight: 482.5 g/mol
• IUPAC Name: ethyl 3-[[2-[(4-cyanoanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate
• Standard InChI: InChI=1S/C27H26N6O3/c1-3-36-26(34)13-15-33(24-6-4-5-14-29-24)27(35)20-9-12-23-22(16-20)31-25(32(23)2)18-30-21-10-7-19(17-28)8-11-21/h4-12,14,16,30H,3,13,15,18H2,1-2H3
• Standard InChIKey: OZBOESGNDSVMDK-UHFFFAOYSA-N
• SMILES: CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C#N)C
• Canonical SMILES: CCOC(=O)CCN(C1=CC=CC=N1)C(=O)C2=CC3=C(C=C2)N(C(=N3)CNC4=CC=C(C=C4)C#N)C
• Appearance: White to Off-White Solid
• Melting Point: 149-151°C
• Description: Deacetamidine Cyano Dabigatran Ethyl Ester is a nonpeptide thrombin inhibitor intermediate.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Deacetamidine Cyano Dabigatran Ethyl Ester; N-[[2-[[(4-Cyanophenyl)amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-β-alanine Ethyl Ester
• PubChem Compound: 11627749
• Last Modified: Nov 11 2021